Methanone,benzo[b]thien-5-yl-4-morpholinyl-

• IUPAC Name: 1-benzothiophen-5-yl(morpholin-4-yl)methanone
• InChI: InChI=1S/C13H13NO2S/c15-13(14-4-6-16-7-5-14)11-1-2-12-10(9-11)3-8-17-12/h1-3,8-9H,4-7H2
• InChI Key: VMXJXGSPJRNMQX-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)C2=CC3=C(C=C2)SC=C3
• Molecular Formula: C13H13NO2S
• DSSTOX Substance ID: DTXSID501271029
• Molecular Weight: 247.31 g/mol
• CAS RN: 1142947-82-7

Description

Methanone,benzo[b]thien-5-yl-4-morpholinyl- (MBM) is an organic compound with a molecular formula of C11H11NO2. It is a versatile compound with a wide range of applications in both scientific research and industrial processes. MBM is a member of the morpholinyl family of compounds, and is used in a variety of ways, including as a catalyst, a reagent, and a solvent.

Scientific Research Applications

Methanone,benzo[b]thien-5-yl-4-morpholinyl- has a variety of applications in scientific research, including as a catalyst, a reagent, and a solvent. In particular, Methanone,benzo[b]thien-5-yl-4-morpholinyl- is used as a catalyst in the synthesis of various organic compounds, such as DNA and RNA. Additionally, Methanone,benzo[b]thien-5-yl-4-morpholinyl- has been used as a reagent in the synthesis of various other compounds, such as esters and amines. Furthermore, Methanone,benzo[b]thien-5-yl-4-morpholinyl- is used as a solvent in the synthesis of various organic compounds, including polymers.

Mechanism of Action

Methanone,benzo[b]thien-5-yl-4-morpholinyl- acts as a catalyst in the synthesis of various organic compounds by facilitating the conversion of one molecule into another. The reaction is initiated by the formation of a complex between Methanone,benzo[b]thien-5-yl-4-morpholinyl- and the reactants. This complex then undergoes a series of reactions, resulting in the formation of the desired product.
Biochemical and Physiological Effects
Methanone,benzo[b]thien-5-yl-4-morpholinyl- has been shown to have a variety of biochemical and physiological effects. In particular, Methanone,benzo[b]thien-5-yl-4-morpholinyl- has been shown to have an inhibitory effect on the enzyme cyclooxygenase-2, which is involved in the production of prostaglandins. Additionally, Methanone,benzo[b]thien-5-yl-4-morpholinyl- has been shown to have an anti-inflammatory effect, as well as a protective effect on the liver.

Advantages and Limitations for Lab Experiments

The advantages of using Methanone,benzo[b]thien-5-yl-4-morpholinyl- in lab experiments include its low cost and ease of use. Additionally, Methanone,benzo[b]thien-5-yl-4-morpholinyl- is a relatively safe compound, and is not toxic or hazardous. However, there are some limitations to using Methanone,benzo[b]thien-5-yl-4-morpholinyl- in lab experiments, including its limited solubility in water and its tendency to form complexes with other molecules.

Future Directions

The future of Methanone,benzo[b]thien-5-yl-4-morpholinyl- research is promising, as the compound has a wide range of potential applications in both scientific research and industrial processes. In particular, Methanone,benzo[b]thien-5-yl-4-morpholinyl- could be used to develop new catalysts and reagents for organic synthesis. Additionally, Methanone,benzo[b]thien-5-yl-4-morpholinyl- could be used to develop new drugs and pharmaceuticals. Furthermore, Methanone,benzo[b]thien-5-yl-4-morpholinyl- could be used to develop new materials and polymers for industrial processes. Finally, Methanone,benzo[b]thien-5-yl-4-morpholinyl- could be used to develop new solvents for a variety of applications.

Synthesis Methods

Methanone,benzo[b]thien-5-yl-4-morpholinyl- can be synthesized through a variety of methods, including the reaction of morpholine with benzo[b]thiophene-5-yl chloride in the presence of a base. This reaction is typically carried out in a three-necked round-bottom flask, using an aqueous solution of sodium hydroxide as the base. The reaction is usually heated to between 40-50 °C, and the product is collected by filtration.